Cas no 172735-67-0 (Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester)

Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester structure
172735-67-0 structure
Product name:Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
CAS No:172735-67-0
MF:C19H18N2O3
MW:322.35782
CID:1356574
PubChem ID:86185667

Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
    • Ethyl 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]benzoate
    • DTXSID401187338
    • 172735-67-0
    • Inchi: InChI=1S/C19H18N2O3/c1-3-24-19(23)15-10-8-14(9-11-15)12-21-13(2)20-17-7-5-4-6-16(17)18(21)22/h4-11H,3,12H2,1-2H3
    • InChI Key: ZAOCXWTUODYXKT-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)C

Computed Properties

  • Exact Mass: 322.13184
  • Monoisotopic Mass: 322.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • PSA: 58.97

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